98319-26-7

Finasteride

In Stock

• CAS RN:
• 98319-26-7

• Formula:
• C23H36N2O2

• InChI:
• InChI=1S/C23H36N2O2/c1-21(2,3)25-20(27)17-8-7-15-14-6-9-18-23(5,13-11-19(26)24-18)16(14)10-12-22(15,17)4/h11,13-18H,6-10,12H2,1-5H3,(H,24,26)(H,25,27)/t14?,15?,16?,17-,18?,22+,23-/m1/s1

• InChIKey:
• DBEPLOCGEIEOCV-WSBQPABSSA-N

• Type II 5α-reductase inhibitor (IC50 values are 11.3 and 313 nM at type II and type I respectively). Reduces prostate gland size. Suppresses conversion of testosterone to dihydrotestosterone. Active in vivo and orally active.
  Finasteride is a 4-azasteroid competitive inhibitor of 5α-reductase type II (IC50 = 4.2 nM) and a derivative of testosterone. It is 100-fold selective for 5α-reductase type II over type I. Finasteride (10 µM) does not affect the growth of androgen-refractory PC3 prostate cancer cells but increases the protein levels of Nrf2 and heme oxygenase-1 (HO-1). It decreases prostatic diameter and volume, as well as dihydrotestosterone, but not testosterone, serum levels in dogs with spontaneous benign prostatic hypertrophy when administered at doses of 0.1 and 0.5 mg/kg. Finasteride reduces testosterone-induced type I procollagen and TGF-β1 protein levels...

N-tert-butyl-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide

• CAS RN:
• 1212235-84-1; 98319-26-7

• Formula:
• C23H36N2O2

• InChI:
• InChI=1S/C23H36N2O2/c1-21(2,3)25-20(27)17-8-7-15-14-6-9-18-23(5,13-11-19(26)24-18)16(14)10-12-22(15,17)4/h11,13-18H,6-10,12H2,1-5H3,(H,24,26)(H,25,27)

• InChIKey:
• DBEPLOCGEIEOCV-UHFFFAOYSA-N

• N-tert-butyl-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide is a useful research compound. Its molecular formula is C23H36N2O2 and its molecular weight is 372.553. The purity is usually 95%.